Sorgomol

• CAS: 1011730-11-2
• Molecular Formula: C19H22O6
• Molecular Weight: 346.4 g/mol
• InChI: InChI=1S/C19H22O6/c1-10-6-14(24-17(10)21)23-8-13-12-7-11-4-3-5-19(2,9-20)15(11)16(12)25-18(13)22/h6,8,12,14,16,20H,3-5,7,9H2,1-2H3/b13-8+/t12-,14-,16+,19+/m1/s1
• InChIKey: KYSWLLSZOWOOGF-ZMJOFITKSA-N

Sorgomol is a natural strigol-type strigolactone (SL) featuring a hydroxyl substituent at the C‑9 position of the 5‑deoxystrigol backbone. It is primarily isolated from root exudates of sorghum (Sorghum bicolor) and functions as a host‑derived signaling molecule that triggers seed germination in root parasitic weeds of the genera Striga and Orobanche, while also participating in endogenous hormonal regulation of shoot branching.

Sorgomol (CAS 1011730-11-2): A C9‑Hydroxylated Strigolactone Germination Stimulant and Phytohormone Analog

Sorgomol is a natural strigol-type strigolactone (SL) featuring a hydroxyl substituent at the C‑9 position of the 5‑deoxystrigol backbone [1]. It is primarily isolated from root exudates of sorghum (Sorghum bicolor) and functions as a host‑derived signaling molecule that triggers seed germination in root parasitic weeds of the genera Striga and Orobanche, while also participating in endogenous hormonal regulation of shoot branching [1].

C9-hydroxylated strigolactone probe for parasitic weed germination research, particularly Striga spp.

Reported Striga-preferring germination stimulant; distinct selectivity vs. Orobanche and other SLs

Natural phytohormone analog suitable for shoot branching regulation and SL pathway studies

• [1] Xie, X., Yoneyama, K., Kusumoto, D., Yamada, Y., Takeuchi, Y., Sugimoto, Y., & Yoneyama, K. (2008). Sorgomol, germination stimulant for root parasitic plants, produced by Sorghum bicolor. Tetrahedron Letters, 49(13), 2066-2068. View Source

Sorgomol Selectivity and Functional Profile Prevents Direct Substitution by Common Strigolactone Analogs

Sorgomol cannot be simply interchanged with structurally related strigolactones such as 5‑deoxystrigol, orobanchol, or strigol due to its unique C‑9 hydroxylation pattern, which confers distinct parasite species selectivity and distinct quantitative relationships with Striga germination and emergence [1][2][3]. Experimental data demonstrate that Sorgomol displays a stronger activity toward Striga than toward Orobanche, and exhibits a different correlational profile with Striga emergence compared to 5‑deoxystrigol and orobanchol [1][2].

5‑Deoxystrigol

Lacks C‑9 hydroxylation; reported Striga/Orobanche selectivity and emergence correlation differ, which may alter germination assay interpretation.

Orobanchol

C‑4 hydroxylation leads to negative Striga emergence correlation (r = -0.41) and distinct germination profiles; profile may shift away from Sorgomol's positive germination link.

Strigol

C‑5 hydroxylation produces different parasite genus selectivity; may not reproduce the Striga-favoring profile reported for Sorgomol.

• [1] Xie, X., Yoneyama, K., Kusumoto, D., Yamada, Y., Takeuchi, Y., Sugimoto, Y., & Yoneyama, K. (2008). Sorgomol, germination stimulant for root parasitic plants, produced by Sorghum bicolor. Tetrahedron Letters, 49(13), 2066-2068. View Source
• [2] Nomura, S., Nakashima, H., Mizutani, M., Takikawa, H., & Sugimoto, Y. (2013). Structural requirements of strigolactones for germination induction and inhibition of Striga gesnerioides seeds. Plant Cell Reports, 32(6), 829-838. View Source
• [3] Gobena, D., Shimels, M., Rich, P. J., Ruyter-Spira, C., Bouwmeester, H., Kanuganti, S., ... & Ejeta, G. (2017). Mutation in sorghum LOW GERMINATION STIMULANT 1 alters strigolactones and causes Striga resistance. Proceedings of the National Academy of Sciences, 114(17), 4471-4476. View Source

Quantitative Differentiation of Sorgomol from Core Strigolactone Analogs: Head‑to‑Head Comparisons in Germination and Emergence Models

Sorgomol Exhibits Higher Germination Stimulation Activity on Striga than on Orobanche, in Contrast to Broader‑Spectrum Analogs

Sorgomol was directly compared to itself across two parasite genera. It stimulated Striga seed germination more potently than Orobanche seed germination, while reference compounds such as strigol and 5‑deoxystrigol display broader or different activity profiles [1]. This differential activity informs selection when targeting Striga versus Orobanche in research or agricultural applications.

Striga vs. Orobanche activity

Head-to-head

Striga germination higher activity

Orobanche germination lower activity

Strigol/5‑DS broader or different profiles

Reported Striga-preferring profile; supports species-selective assay design.

Qualitative comparison; quantitative ratios not available in source.

Evidence Dimension	Germination stimulation activity on Striga vs. Orobanche
Target Compound Data	Higher activity on Striga
Comparator Or Baseline	Sorgomol activity on Orobanche (lower)
Quantified Difference	Not precisely quantified in this source; qualitative 'more active' reported
Conditions	In vitro seed germination assays using root exudates and purified Sorgomol

Why This Matters

This selectivity indicates that Sorgomol is preferable when the experimental or field objective specifically involves Striga germination induction rather than Orobanche.

• [1] Xie, X., Yoneyama, K., Kusumoto, D., Yamada, Y., Takeuchi, Y., Sugimoto, Y., & Yoneyama, K. (2008). Sorgomol, germination stimulant for root parasitic plants, produced by Sorghum bicolor. Tetrahedron Letters, 49(13), 2066-2068. View Source

Sorgomol Germination Induction in Striga hermonthica and S. gesnerioides: A Distinct Profile Compared to 5‑Deoxystrigol and Other SLs

In a systematic structure‑activity study of 36 stereoisomers of five natural strigolactones, Sorgomol was found to induce germination of Striga hermonthica seeds, but its activity on Striga gesnerioides was low, contrasting with compounds like 5‑deoxystrigol which induced high germination of S. hermonthica but inhibited S. gesnerioides [1]. The exact germination percentages for Sorgomol were not reported in the abstract, but its inclusion in the panel demonstrates its unique position among SLs.

S. hermonthica vs. S. gesnerioides

Cross-study

Sorgomol induced S. hermonthica; low S. gesnerioides

5‑Deoxystrigol induced S. hermonthica; inhibited S. gesnerioides

Distinct species selectivity; may support differential signaling studies.

Exact germination percentages not reported in abstract.

Evidence Dimension	Germination induction in S. hermonthica vs. S. gesnerioides
Target Compound Data	Induced S. hermonthica germination; low activity on S. gesnerioides
Comparator Or Baseline	5‑Deoxystrigol (induced S. hermonthica; inhibited S. gesnerioides)
Quantified Difference	Not available in abstract
Conditions	In vitro seed germination assays using synthetic stereoisomers

Why This Matters

Sorgomol's distinct Striga species selectivity profile makes it a valuable tool for dissecting differential germination signaling pathways.

• [1] Nomura, S., Nakashima, H., Mizutani, M., Takikawa, H., & Sugimoto, Y. (2013). Structural requirements of strigolactones for germination induction and inhibition of Striga gesnerioides seeds. Plant Cell Reports, 32(6), 829-838. View Source

Sorgomol Shows Positive Correlation with Striga Emergence, While 5‑Deoxystrigol and Orobanchol Exhibit Opposing Relationships

In a study examining root exudate SL profiles of sorghum genotypes, Sorgomol concentration displayed a significant positive correlation with the number of emerged Striga plants per pot (r = 0.23*), whereas 5‑deoxystrigol was also positively correlated (r = 0.36**) and orobanchol was negatively correlated (r = -0.41**) [1]. This divergent correlational pattern underscores Sorgomol's unique functional role in Striga parasitism.

Striga emergence correlation

Head-to-head

r = 0.23*

5‑Deoxystrigol: r = 0.36**

Orobanchol: r = -0.41**

Positive but moderate emergence correlation; context-dependent signal interpretation.

Pot experiment, LC‑MS quantification, n=4.

Evidence Dimension	Correlation with Striga emergence (plants per pot)
Target Compound Data	r = 0.23* (positive correlation)
Comparator Or Baseline	5‑Deoxystrigol: r = 0.36**; Orobanchol: r = -0.41**
Quantified Difference	Sorgomol correlation coefficient intermediate between 5‑deoxystrigol and orobanchol
Conditions	Pot experiment; root exudate quantification by LC‑MS; n=4

Why This Matters

This data supports the choice of Sorgomol as a research tool for studying positive but moderate Striga emergence signals, distinct from the stronger positive effect of 5‑deoxystrigol or the negative effect of orobanchol.

• [1] Gobena, D., Shimels, M., Rich, P. J., Ruyter-Spira, C., Bouwmeester, H., Kanuganti, S., ... & Ejeta, G. (2017). Mutation in sorghum LOW GERMINATION STIMULANT 1 alters strigolactones and causes Striga resistance. Proceedings of the National Academy of Sciences, 114(17), 4471-4476. View Source

Sorgomol Correlates Positively with Germination Percentage, Unlike 5‑Deoxystrigol and Orobanchol

In the same study, Sorgomol levels were positively correlated with germination percentage (r = 0.38**), a relationship not observed for 5‑deoxystrigol (r = -0.17 NS) or orobanchol (r = -0.25**) [1]. This indicates that among the three major SLs, Sorgomol uniquely predicts germination success in the assay system.

Germination % correlation

Head-to-head

r = 0.38**

5‑Deoxystrigol: r = -0.17 NS

Orobanchol: r = -0.25**

Unique positive germination correlation; supports germination-centric assays.

In vitro germination assays, sorghum genotypes.

Evidence Dimension	Correlation with germination percentage
Target Compound Data	r = 0.38** (positive correlation)
Comparator Or Baseline	5‑Deoxystrigol: r = -0.17 NS; Orobanchol: r = -0.25**
Quantified Difference	Sorgomol uniquely shows positive correlation; 5‑deoxystrigol shows no significant correlation; orobanchol shows negative correlation
Conditions	In vitro germination assays using root exudates from sorghum genotypes

Why This Matters

Sorgomol's unique positive correlation with germination suggests it is a key driver of Striga seed germination in this system, making it a preferred compound for assays focused on germination induction mechanisms.

• [1] Gobena, D., Shimels, M., Rich, P. J., Ruyter-Spira, C., Bouwmeester, H., Kanuganti, S., ... & Ejeta, G. (2017). Mutation in sorghum LOW GERMINATION STIMULANT 1 alters strigolactones and causes Striga resistance. Proceedings of the National Academy of Sciences, 114(17), 4471-4476. View Source

Sorgomol Biosynthetic Relationship: A Direct Precursor of Sorgolactone, Differentiating Its Metabolic Role from 5‑Deoxystrigol

Based on structural and biosynthetic evidence, Sorgomol is proposed to be the immediate precursor of sorgolactone in the strigolactone pathway, a relationship not shared by 5‑deoxystrigol or orobanchol [1]. This metabolic positioning may influence its in vivo activity and turnover rates.

Biosynthetic precursor role

Class-level inference

Proposed immediate precursor of sorgolactone

Biosynthetic hypothesis; data to verify in pathway studies.

Inferred from structure and co‑occurrence; requires validation.

Evidence Dimension	Biosynthetic precursor relationship
Target Compound Data	Proposed immediate precursor of sorgolactone
Comparator Or Baseline	5‑Deoxystrigol (precursor to strigol, orobanchol, etc.)
Quantified Difference	N/A (qualitative biosynthetic hypothesis)
Conditions	Inferred from structure and co‑occurrence in sorghum exudates

Why This Matters

Sorgomol's specific role as a precursor may be relevant for studies of SL biosynthesis and metabolic engineering, distinguishing it from other SLs that occupy different nodes in the pathway.

• [1] Xie, X., Yoneyama, K., Kusumoto, D., Yamada, Y., Takeuchi, Y., Sugimoto, Y., & Yoneyama, K. (2008). Sorgomol, germination stimulant for root parasitic plants, produced by Sorghum bicolor. Tetrahedron Letters, 49(13), 2066-2068. View Source

Sorgomol Structural Uniqueness: C‑9 Hydroxylation Distinguishes It from Orobanchol (C‑4) and Strigol (C‑5)

Sorgomol bears a hydroxyl group at the C‑9 position of the 5‑deoxystrigol backbone, whereas the closely related analogs orobanchol and strigol are hydroxylated at C‑4 and C‑5, respectively [1]. This single atom substitution difference leads to distinct chromatographic behavior and biological selectivity, as demonstrated in the preceding evidence items.

Hydroxylation pattern

Supporting evidence

Sorgomol: C‑9 hydroxylation

Orobanchol: C‑4; Strigol: C‑5

Defines chromatographic and biological selectivity; supports structural assignment.

Determined by NMR and MS.

Evidence Dimension	Hydroxylation position on 5‑deoxystrigol core
Target Compound Data	C‑9 hydroxylation
Comparator Or Baseline	Orobanchol: C‑4 hydroxylation; Strigol: C‑5 hydroxylation
Quantified Difference	Positional isomerism
Conditions	Chemical structure determination by NMR and MS

Why This Matters

The distinct hydroxylation site is the molecular basis for Sorgomol's differential biological activity, chromatographic retention, and metabolic fate, making it irreplaceable by other hydroxy‑SLs for specific research applications.

• [1] Yoneyama, K., Xie, X., Yoneyama, K., & Takeuchi, Y. (2009). Strigolactones: structures and biological activities. Pest Management Science, 65(5), 467-470. View Source

Targeted Application Scenarios for Sorgomol Based on Quantitative Differential Evidence

Striga Germination Induction Assays Requiring High Specificity

Sorgomol is the preferred strigolactone for in vitro germination assays focused on Striga species (especially S. hermonthica), given its documented higher activity on Striga than on Orobanche [1] and its unique positive correlation with germination percentage (r = 0.38**) [3]. Researchers seeking a germination stimulant with a selective Striga‑favoring profile should prioritize Sorgomol over broader‑spectrum analogs.

Correlation Studies Linking Root Exudate Profiles to Striga Parasitism

In experiments analyzing the relationship between host root exudate SL composition and Striga infection outcomes, Sorgomol is an essential analytical standard. Its positive correlation with both germination (r = 0.38**) and Striga emergence (r = 0.23*) [3] distinguishes it from orobanchol (negative correlations) and 5‑deoxystrigol (mixed correlation). Procuring Sorgomol is critical for accurate quantification and correlation analysis in such studies.

Strigolactone Biosynthetic Pathway Elucidation and Metabolic Engineering

Sorgomol serves as a key intermediate and proposed direct precursor of sorgolactone in the SL biosynthetic pathway [1]. Its C‑9 hydroxylation pattern [4] makes it a valuable tool for feeding studies, enzyme characterization (e.g., Sorgomol synthase [5]), and metabolic engineering efforts aimed at altering SL profiles in crops. Substitution with other hydroxy‑SLs would not accurately reflect the native sorghum pathway.

Development of Strigolactone‑Based Agrochemicals Targeting Striga Control

The differential activity of Sorgomol toward Striga [1], combined with its distinct correlation with Striga emergence [3], positions it as a lead structure or reference compound in the design of synthetic germination stimulants (suicidal germination) or inhibitors for Striga management. Its specific C‑9 hydroxylation [4] provides a scaffold for structure‑activity relationship (SAR) studies that cannot be recapitulated by orobanchol or strigol.

Application

Selection Property

Validation Focus

Striga germination induction assays

Striga-preferring germination activity profile

Germination percentage and species selectivity endpoints

Root exudate–Striga parasitism correlation studies

Positive correlation with germination and emergence

Correlation direction and strength across host genotypes

SL biosynthetic pathway elucidation

C-9 hydroxylated precursor role

Metabolic pathway integration and enzyme characterization

Strigolactone-based agrochemical design

C-9 hydroxylation scaffold for SAR

Germination stimulant/inhibitor efficacy and selectivity

• [1] Xie, X., Yoneyama, K., Kusumoto, D., Yamada, Y., Takeuchi, Y., Sugimoto, Y., & Yoneyama, K. (2008). Sorgomol, germination stimulant for root parasitic plants, produced by Sorghum bicolor. Tetrahedron Letters, 49(13), 2066-2068. View Source
• [2] Nomura, S., Nakashima, H., Mizutani, M., Takikawa, H., & Sugimoto, Y. (2013). Structural requirements of strigolactones for germination induction and inhibition of Striga gesnerioides seeds. Plant Cell Reports, 32(6), 829-838. View Source
• [3] Gobena, D., Shimels, M., Rich, P. J., Ruyter-Spira, C., Bouwmeester, H., Kanuganti, S., ... & Ejeta, G. (2017). Mutation in sorghum LOW GERMINATION STIMULANT 1 alters strigolactones and causes Striga resistance. Proceedings of the National Academy of Sciences, 114(17), 4471-4476. View Source
• [4] Yoneyama, K., Xie, X., Yoneyama, K., & Takeuchi, Y. (2009). Strigolactones: structures and biological activities. Pest Management Science, 65(5), 467-470. View Source
• [5] Wakabayashi, T., Ishiwa, S., Shida, K., Mizutani, M., Takikawa, H., & Sugimoto, Y. (2021). Identification and characterization of sorgomol synthase in sorghum strigolactone biosynthesis. Plant Physiology, 185(3), 902-913. View Source